4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide

• Molecular Formula: C26H22N2O4S
• Molecular Weight: 458.5 g/mol
• IUPAC Name: N-(14-methyl-8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13(17)-heptaen-10-yl)-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C26H22N2O4S/c1-15(2)16-8-10-17(11-9-16)33(31,32)27-21-12-13-22-24-20(14-23(29)28(22)3)18-6-4-5-7-19(18)26(30)25(21)24/h4-15,27H,1-3H3
• InChI Key: MSJXYZAUYFEKBW-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C3C4=C(C=C2)N(C(=O)C=C4C5=CC=CC=C5C3=O)C

Description

4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide is a synthetic compound that has shown promising results in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide involves the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide have been studied extensively. This compound has been shown to have anti-inflammatory effects by reducing the production of prostaglandins. It has also been shown to have anti-tumor effects by inhibiting the growth of cancer cells. Additionally, this compound has been shown to have anti-microbial effects by inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide in lab experiments include its anti-inflammatory, anti-tumor, and anti-microbial properties. However, there are also limitations to its use, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several potential future directions for the study of 4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide. These include further studies on its mechanism of action, its potential use in the treatment of various diseases, and the development of new compounds based on its structure. Additionally, future studies could focus on improving the synthesis and purification methods for this compound.
In conclusion, 4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide is a synthetic compound that has shown promising results in scientific research. Its anti-inflammatory, anti-tumor, and anti-microbial properties make it a potential candidate for the treatment of various diseases. However, further studies are needed to determine its safety and efficacy, and to explore its potential future directions.

Synthesis Methods

The synthesis of 4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide has been achieved using different methods. One of the most common methods involves the reaction of 2-amino-3-methyl-1,4-naphthoquinone with isopropylamine, followed by the reaction with benzenesulfonyl chloride. The resulting compound is then purified to obtain the final product.

Scientific Research Applications

4-isopropyl-N-(3-methyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinolin-6-yl)benzenesulfonamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of various diseases, including cancer and infectious diseases.